Cas no 2097895-87-7 (2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide)

• Product Name: 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide
• CAS No: 2097895-87-7
• MF: C₁₆H₂₀N₂O₂S₂
• MW: 336.472201347351
• CID: 5468185
• Update Time: 2025-08-02

2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide
• 2,4-dimethyl-N-[oxan-4-yl(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C16H20N2O2S2/c1-10-15(22-11(2)17-10)16(19)18-14(13-4-3-9-21-13)12-5-7-20-8-6-12/h3-4,9,12,14H,5-8H2,1-2H3,(H,18,19)
• InChI Key： WSTWQPFYVQDTQZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(C1=C(C)N=C(C)S1)=O

Computed Properties

• Exact Mass: 336.09662023 g/mol
• Monoisotopic Mass: 336.09662023 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108
• Molecular Weight: 336.5

Additional information on 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide

2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide (CAS No. 2097895-87-7): A Comprehensive Overview

2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide (CAS No. 2097895-87-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide is characterized by a thiazole ring system substituted with a thiophene moiety and a morpholine group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for drug development. Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In terms of its synthesis, 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide can be prepared through a multi-step process involving the condensation of 2,4-dimethylthiazole with an appropriate thiophene derivative and subsequent functionalization with a morpholine group. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this field.

The biological activity of 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide has been extensively studied in both in vitro and in vivo models. Preliminary data indicate that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising results in reducing oxidative stress and modulating immune responses, which are crucial factors in the pathogenesis of various diseases.

In the context of cancer research, 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide has demonstrated significant antiproliferative activity against several cancer cell lines. Mechanistic studies suggest that this compound targets key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells. These findings have opened up new avenues for the development of targeted therapies for cancer treatment.

Beyond its potential therapeutic applications, 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide has also been investigated for its use as a research tool. Its ability to modulate specific biological processes makes it a valuable probe for studying cellular mechanisms underlying various diseases. Researchers have utilized this compound to gain insights into the role of thiazole derivatives in modulating protein-protein interactions and signaling pathways.

The safety profile of 2,4-dimethyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-5-carboxamide is another critical aspect that has been evaluated through extensive toxicological studies. Preclinical data indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, 2,4-dimethyl-N-[(oxan-4-y l)(thiophen - 2 - yl )m eth yl ] - 1 , 3 - th iazol e - 5 - car boxam ide (CAS No. 2097895 - 87 - 7) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and clinical trials. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of pharmaceutical sciences.